2-Chloro-4-cyclopropoxy-6-fluoropyridine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 2-chloro-4-cyclopropyloxy-6-fluoropyridine
• InChI: InChI=1S/C8H7ClFNO/c9-7-3-6(4-8(10)11-7)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: ADWMPVNYSIAUCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)Cl)F

Description

2-Chloro-4-cyclopropoxy-6-fluoropyridine is a substituted pyridine derivative featuring chlorine at position 2, a cyclopropoxy group at position 4, and fluorine at position 4. This compound’s structure combines halogen atoms (Cl, F) with a strained cyclopropoxy ether, imparting unique electronic and steric properties. Such substitutions are strategically designed to influence reactivity, solubility, and bioactivity, making it relevant in pharmaceutical and agrochemical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Suzuki–Miyaura coupling reaction, which is a widely-used transition metal-catalyzed carbon-carbon bond-forming reaction . This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base.

Industrial Production Methods

Industrial production of 2-Chloro-4-cyclopropoxy-6-fluoropyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-cyclopropoxy-6-fluoropyridine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, leading to the formation of different products.

Cyclization Reactions: The presence of the cyclopropoxy group can facilitate cyclization reactions, forming more complex structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides. Conditions typically involve the use of a base and a solvent like dimethylformamide (DMF) or tetrahydrofuran (THF).

Oxidation Reactions: Oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while oxidation and reduction reactions can lead to the formation of different functionalized compounds.

Scientific Research Applications

2-Chloro-4-cyclopropoxy-6-fluoropyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the development of biologically active molecules, including potential pharmaceuticals.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new drugs.

Industry: It is used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-4-cyclopropoxy-6-fluoropyridine involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, leading to its biological effects. The cyclopropoxy group can also influence the compound’s reactivity and stability.

Comparison with Similar Compounds

Research Findings and Contradictions

• Contradictory Data on Solubility : While cyclopropoxy groups generally reduce solubility due to hydrophobicity, fluorine’s electronegativity may counterbalance this effect in the target compound. This contrasts with 6-Chloro-4-hydroxypyrimidine, where the hydroxyl group ensures higher aqueous solubility .
• Divergent Applications : Despite structural similarities, pyridine and pyrimidine derivatives are rarely interchangeable in industrial applications. For example, 4-Chloro-5-fluoro-2-methylpyridine () is used in antiviral agents, whereas the target compound’s applications remain speculative without explicit pharmacological data .